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Compound of Interest

Compound Name: Acetic Anhydride

Cat. No.: B6355015

Introduction

Acetic anhydride ((CH3CO)20), also known as ethanoic anhydride, is a widely utilized reagent
in organic synthesis, notable for its role in acetylation reactions.[1][2] Its application is prevalent
in the manufacturing of pharmaceuticals, plastics, fibers, dyes, and explosives.[3][4] A thorough
understanding of its physical properties, such as density and boiling point, is critical for its safe
handling, application in chemical processes, and for the development of new synthetic
methodologies. This guide provides an in-depth overview of these core physical characteristics,
supplemented with detailed experimental protocols for their determination.

Quantitative Data Summary

The density and boiling point of acetic anhydride are key identifiers and are crucial for
process design and safety assessments. The following table summarizes these properties as
reported in the scientific literature.
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Physical Property Value Conditions
Density 1.082 g/cm3 at 20 °C[1][5]
1.08 g/mL at 20 °C[2]
1.080 glems at 15 °C (relative to water at
4°C)[6]
9.0 Ib/gal Not specified[3]
Boiling Point 139.8 °C at standard pressure[1]
139.6 °C at standard pressure[5]
138-140 °C at standard pressure[2]
139 °C at standard pressure[6][7]
139.5°C at 1013 hPa[8]

Experimental Protocols

Accurate determination of physical properties is fundamental in chemical research. The
following sections detail standard laboratory protocols for measuring the boiling point and
density of a liquid substance like acetic anhydride.

Protocol 1: Determination of Boiling Point via Capillary
Method

The capillary method, a micro-scale technique, is a common and efficient procedure for
determining the boiling point of a liquid.[9][10] It relies on the principle that the boiling point is
reached when the vapor pressure of the liquid equals the surrounding atmospheric pressure.[9]

Methodology:

e Sample Preparation: A small volume (a few mL) of the liquid sample (acetic anhydride) is
placed into a small test tube or a fusion tube.[11]

o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid
within the test tube.[9][11]
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Apparatus Assembly: The test tube is securely attached to a thermometer. This assembly is
then immersed in a heating bath (e.g., an oil bath or a Thiele tube) to ensure uniform heat
distribution.[12]

Heating and Observation: The heating bath is gently and gradually heated.[12] Initially,
bubbles of trapped air will be seen escaping from the open end of the capillary tube.[12] As
the temperature approaches the boiling point, the vapor pressure of the liquid increases,
leading to a rapid and continuous stream of bubbles from the capillary.[10][12]

Boiling Point Identification: Once a steady stream of bubbles is observed, heating is
discontinued.[12] The apparatus is allowed to cool slowly. The bubbling will slow down and
eventually stop. The boiling point is the temperature at which the liquid just begins to enter
the capillary tube.[9][10][12] This occurs when the vapor pressure inside the capillary equals
the external atmospheric pressure.[9]

Recording: The temperature on the thermometer at the moment the liquid enters the capillary
is recorded as the boiling point.[12]
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Workflow for Boiling Point Determination (Capillary Method).
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Protocol 2: Determination of Density via Pychometer
Method

The pycnometer method is a highly accurate gravimetric procedure for determining the density
of liquids.[13] It utilizes a glass flask with a precisely known volume, called a pycnometer.[13]

Methodology:
o Preparation: The pycnometer must be thoroughly cleaned and dried.

e Mass of Empty Pycnometer (m1): The mass of the clean, dry, and empty pycnometer is
accurately measured using an analytical balance.[13]

 Filling the Pycnometer: The pycnometer is carefully filled with the sample liquid (acetic
anhydride), ensuring no air bubbles are trapped. The stopper is inserted, and any excess
liquid that overflows is carefully wiped from the exterior.

o Mass of Filled Pycnometer (mz2): The mass of the pycnometer filled with the liquid is
measured.[13]

o Temperature Control: The temperature of the liquid should be recorded, as density is
temperature-dependent.

e Calculation:

o The mass of the liquid (m_liquid) is determined by subtracting the mass of the empty
pycnometer from the mass of the filled pycnometer: m_liquid = mz - m1

o The density (p) is then calculated by dividing the mass of the liquid by the known volume
(V) of the pycnometer:[13] p = m_liquid / V
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Workflow for Density Determination (Pycnometer Method).

Safety Considerations

Acetic anhydride is a corrosive, flammable, and combustible liquid that is an irritant.[2][14][15]
It reacts with water and alcohol.[1][7] Direct contact with skin will result in severe burns.[14][16]
The vapor is harmful and can be fatal if inhaled.[14][16] All experimental procedures must be
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conducted in a well-ventilated fume hood, and appropriate personal protective equipment
(PPE), including gloves, safety goggles, and a lab coat, must be worn.[8][17] For fire
suppression, foam or carbon dioxide are preferred due to its reactivity with water.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6355015#physical-properties-of-acetic-anhydride-
density-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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